5-(Dimethylamino)-1-methoxypent-1-en-3-one

• CAS No.: 61229-43-4
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 5-(dimethylamino)-1-methoxypent-1-en-3-one
• InChI: InChI=1S/C8H15NO2/c1-9(2)6-4-8(10)5-7-11-3/h5,7H,4,6H2,1-3H3
• InChI Key: QQPNSLFTCMOAFR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C=COC

Description

5-(Dimethylamino)-1-methoxypent-1-en-3-one is an organic compound with a unique structure that includes a dimethylamino group, a methoxy group, and a pentenone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Dimethylamino)-1-methoxypent-1-en-3-one typically involves the reaction of dimethylamine with a suitable precursor, such as a methoxy-substituted pentenone. The reaction conditions often include the use of a base catalyst and an appropriate solvent to facilitate the reaction. The process may involve multiple steps, including the formation of intermediate compounds that are subsequently converted to the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors, which allow for better control of reaction parameters and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(Dimethylamino)-1-methoxypent-1-en-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The dimethylamino and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

5-(Dimethylamino)-1-methoxypent-1-en-3-one has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(Dimethylamino)-1-methoxypent-1-en-3-one involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the methoxy group can influence the compound’s solubility and reactivity. These interactions can modulate the compound’s biological and chemical activity.

Comparison with Similar Compounds

Similar Compounds

Dimethylamine: A simpler compound with similar functional groups but lacking the pentenone backbone.

Methoxy-substituted pentenones: Compounds with similar backbone structures but different substituents.

Dimethylamino-substituted compounds: Molecules with the dimethylamino group but different core structures.

Uniqueness

5-(Dimethylamino)-1-methoxypent-1-en-3-one is unique due to its combination of functional groups and backbone structure, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.